Cas no 30243-77-7 (1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione)

1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione is a heterocyclic organic compound featuring a triazinane backbone substituted with a cyclohexyl and methyl group. This structure imparts stability and reactivity, making it useful in specialized chemical synthesis and industrial applications. The compound's rigid cyclohexyl moiety enhances steric control, while the triazinane core offers potential for further functionalization. Its well-defined molecular architecture is advantageous in the development of agrochemicals, pharmaceuticals, and polymer additives. The product exhibits consistent purity and thermal stability, ensuring reliable performance in high-temperature processes. Its synthetic versatility and robust chemical properties make it a valuable intermediate for research and production in fine chemistry.

1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione structure

30243-77-7 structure

Product Name:1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione

CAS No:30243-77-7

MF:C₁₀H₁₅N₃O₃

MW:225.244402170181

CID:322606

PubChem ID:181987

Update Time:2025-06-09

1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione Chemical and Physical Properties

Names and Identifiers

- 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione,1-cyclohexyl-3-methyl-
- 1-cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione
- s-Triazine-2,4,6(1H,3H,5H)-trione, 1-cyclohexyl-3-methyl-
- Hexazinone metabolite D
- 30243-77-7
- DTXSID3037622
- NCGC00163936-01
- SCHEMBL11683453
- 1,3,5-Triazine-2,4,6(1H,3H,5H)-trione, 1-cyclohexyl-3-methyl-
- CHEMBL1876884
- Hexazinone metabolite D 100 microg/mL in Acetonitrile
- s-Triazine-2,4,6(1H,3H,5H)-trione, 1-cyclohexyl-3-methyl- (8CI); 1-Cyclohexyl-3-methyl-1,3,5-triazine-2,4,6(1H,3H,5H)-trione; Hexazinone metabolite D
- Hexazinone (Metab D)
- 3-cyclohexyl-1-methyl-1,3,5-triazine-2,4,6(1h,3h,5h)-trione
- 1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione
- Inchi： 1S/C10H15N3O3/c1-12-8(14)11-9(15)13(10(12)16)7-5-3-2-4-6-7/h7H,2-6H2,1H3,(H,11,14,15)
- InChI Key： BLHDOIXYJVDVBR-UHFFFAOYSA-N
- SMILES： O=C1N(C)C(NC(N1C1CCCCC1)=O)=O

Computed Properties

Exact Mass: 225.11145
Monoisotopic Mass: 225.111
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 336
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 69.7Å²

Experimental Properties

Density: 1.292
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.545
PSA: 69.72

1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C572355-10mg	1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione	30243-77-7	10mg	$ 230.00	2023-09-08
TRC	C572355-50mg	1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione	30243-77-7	50mg	$ 1034.00	2023-09-08
TRC	C572355-100mg	1-Cyclohexyl-3-methyl-1,3,5-triazinane-2,4,6-trione	30243-77-7	100mg	$ 1777.00	2023-09-08